Cas no 2411327-31-4 ((2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide)

• Product Name: (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide
• CAS No: 2411327-31-4
• MF: C₁₇H₂₃N₅O
• MW: 313.397423028946
• CID: 6056940
• PubChem ID: 165771095
• Update Time: 2025-07-25

(2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide
• EN300-26596565
• 2411327-31-4
• Z3952172682

• Inchi： 1S/C17H23N5O/c1-17(2,18-16(23)11-8-12-21(3)4)15-13-22(20-19-15)14-9-6-5-7-10-14/h5-11,13H,12H2,1-4H3,(H,18,23)/b11-8+
• InChI Key： SYRBKKTUQZDMCW-DHZHZOJOSA-N
• SMILES： O=C(/C=C/CN(C)C)NC(C)(C)C1=CN(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 313.19026037g/mol
• Monoisotopic Mass: 313.19026037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 63Ų

Additional information on (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide

Research Brief on (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide (CAS: 2411327-31-4)

Recent studies on the compound (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide (CAS: 2411327-31-4) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features including a 1,2,3-triazole moiety and an enamide group, has garnered significant attention due to its promising biological activities. Researchers have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic applications, particularly in oncology and neurodegenerative diseases.

The synthesis of (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide involves a multi-step process, with key steps including the formation of the 1,2,3-triazole ring via click chemistry and subsequent functionalization to introduce the enamide group. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, facilitating its use in preclinical studies. Structural optimization efforts have also been undertaken to enhance its bioavailability and target specificity.

In vitro and in vivo studies have demonstrated that this compound exhibits potent inhibitory effects on specific protein kinases implicated in cancer cell proliferation. For instance, it has shown significant activity against kinases such as EGFR and BRAF, which are critical targets in various malignancies. Additionally, preliminary data suggest that it may modulate neuroinflammatory pathways, making it a candidate for further investigation in neurodegenerative disorders like Alzheimer's disease.

Pharmacokinetic profiling of (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide has revealed favorable absorption and distribution properties, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics are particularly advantageous for its potential use in central nervous system (CNS) disorders. However, further studies are needed to assess its metabolic stability and potential drug-drug interactions.

Despite its promising profile, challenges remain in the development of this compound. Issues such as off-target effects and dose-limiting toxicities need to be addressed through rigorous preclinical testing. Researchers are also exploring combination therapies to enhance its efficacy and reduce resistance development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its translation into clinical trials.

In conclusion, (2E)-4-(dimethylamino)-N-[2-(1-phenyl-1H-1,2,3-triazol-4-yl)propan-2-yl]but-2-enamide represents a compelling candidate for further development in the chemical biology and medicinal chemistry fields. Its unique structural attributes and promising biological activities underscore its potential as a therapeutic agent. Continued research efforts will be essential to fully realize its clinical applications and address existing challenges.